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Compound of Interest

Compound Name: AS1842856

Cat. No.: B15582257

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Disposal of AS1842856

This document provides procedural guidance for the safe and compliant disposal of the
research chemical AS1842856. Adherence to these protocols is essential for maintaining
laboratory safety and environmental responsibility.

While AS1842856 is not classified as a hazardous substance by all suppliers under Regulation
(EC) No. 1907/2006 (REACH), it is imperative to follow standard laboratory safety protocols for
chemical waste.[1] The following procedures are based on general best practices for non-
hazardous chemical disposal.

Chemical and Physical Properties Relevant to Disposal

A summary of AS1842856's properties is provided below to inform safe handling and disposal.
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Property Value

CAS Number 836620-48-5

Form Solid

Solubility DMSO: 0.5 mg/mL - 5 mg/mL
Storage Temperature -20°C to 8°C

Stability > 4 years when stored at -20°C

Data compiled from multiple sources.

Standard Operating Procedure for Disposal

This section outlines the step-by-step process for the disposal of AS1842856.

Unused or Expired Solid Compound

» Evaluation: Confirm that the compound is in its solid, uncontaminated form.
o Packaging: Ensure the compound is in a clearly labeled, sealed container.

» Disposal: Dispose of the solid waste in accordance with local, state, and federal regulations
for non-hazardous chemical waste. Consult your institution's Environmental Health and
Safety (EHS) office for specific guidelines.

Solutions of AS1842856

e Solvent Consideration: The primary hazard of AS1842856 solutions is often the solvent used
(e.g., DMSO).

o Waste Collection: Collect all solutions containing AS1842856 in a designated, sealed, and
clearly labeled hazardous waste container for organic solvents.

o Disposal: The solvent waste should be disposed of through your institution's hazardous
waste management program. Do not pour solutions down the drain.
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Contaminated Labware

¢ Solid Waste: Items such as pipette tips, centrifuge tubes, and gloves that are contaminated
with AS1842856 should be collected in a designated solid waste container.

¢ Ligquid Waste from Cleaning: When cleaning glassware, use a suitable solvent to rinse, and
collect the rinsate in the designated hazardous solvent waste container.

+ Disposal: Dispose of contaminated solid waste and liquid cleaning waste according to your
institution's chemical and hazardous waste disposal procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
AS1842856.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal of AS1842856]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582257#as1842856-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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